Cas no 70351-86-9 (2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene)

2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene is a discotic liquid crystal with a rigid triphenylene core functionalized by six hexyloxy side chains. This structure promotes self-assembly into ordered columnar mesophases, making it valuable for organic electronic applications such as charge transport materials in photovoltaic devices and organic field-effect transistors (OFETs). Its extended π-conjugation and alkyl chain substitution enhance solubility in organic solvents while maintaining thermal stability. The compound exhibits high hole mobility due to efficient intermolecular π-π stacking, advantageous for optoelectronic performance. Its tunable mesomorphic behavior and processability make it a promising candidate for advanced materials research in supramolecular chemistry and molecular electronics.

2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene structure

70351-86-9 structure

Product Name:2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene

CAS No:70351-86-9

MF:C₅₄H₈₄O₆

MW:829.241177558899

MDL:MFCD16250223

CID:547392

PubChem ID:253660351

Update Time:2025-06-10

2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene Chemical and Physical Properties

Names and Identifiers

- Triphenylene, 2,3,6,7,10,11-hexakis(hexyloxy)-
- 2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene
- 2,3,6,7,10,11-HEXAKIS[HEXYLOXY]TRIPHENYLENE
- LS40835
- 2,3,6,7,10,11-hexakis[hexyloxy] triphenylene
- MFCD16250223
- AS-66987
- AKOS037646155
- H1449
- DTXSID90449060
- 70351-86-9
- 2,3,6,7,10,11-hexahexoxytriphenylene
- SCHEMBL6743869
- T72853
- DB-202430
- MDL： MFCD16250223
- Inchi： 1S/C54H84O6/c1-7-13-19-25-31-55-49-37-43-44(38-50(49)56-32-26-20-14-8-2)46-40-52(58-34-28-22-16-10-4)54(60-36-30-24-18-12-6)42-48(46)47-41-53(59-35-29-23-17-11-5)51(39-45(43)47)57-33-27-21-15-9-3/h37-42H,7-36H2,1-6H3
- InChI Key： SQYCPYUKCAKHRN-UHFFFAOYSA-N
- SMILES： O(CCCCCC)C1=C(C=C2C3C=C(C(=CC=3C3C=C(C(=CC=3C2=C1)OCCCCCC)OCCCCCC)OCCCCCC)OCCCCCC)OCCCCCC

Computed Properties

Exact Mass: 828.62712
Monoisotopic Mass: 828.62679039g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 60
Rotatable Bond Count: 36
Complexity: 807
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.4
XLogP3: 18.7

Experimental Properties

Color/Form: No data available
Density: 1.0±0.1 g/cm3
Melting Point: No data available
Boiling Point: 842.8±60.0 °C at 760 mmHg
Flash Point: 274.9±32.8 °C
PSA: 55.38
λmax: 278(CH2Cl2)(lit.)
Vapor Pressure: 0.0±3.0 mmHg at 25°C

2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H252205-50mg	2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene	70351-86-9		50mg	$ 190.00	2022-06-04
TRC	H252205-100mg	2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene	70351-86-9		100mg	$ 310.00	2022-06-04
TRC	H252205-250mg	2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene	70351-86-9		250mg	$ 620.00	2022-06-04
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	H1449-200MG	2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene	70351-86-9	>98.0%(HPLC)	200mg	¥790.00	2024-04-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	H1449-1g	2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene	70351-86-9	98.0%(LC)	1g	￥2990.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	H1449-200mg	2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene	70351-86-9	98.0%(LC)	200mg	￥790.0	2022-05-30
eNovation Chemicals LLC	D754453-200mg	Triphenylene, 2,3,6,7,10,11-hexakis(hexyloxy)-	70351-86-9	98.0%	200mg	$205	2023-05-09
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	H1449-1G	2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene	70351-86-9	>98.0%(HPLC)	1g	¥2990.00	2024-04-16
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H862664-50mg	2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene	70351-86-9	≥98%	50mg	￥426.00	2022-01-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1239014-200mg	2,3,6,7,10,11-Hexakis(hexyloxy)triphenylene	70351-86-9	98%	200mg	￥967.00	2024-05-02